![molecular formula C20H20N2O3S B2966973 N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-4-(thiophen-3-yl)benzamide CAS No. 2034267-06-4](/img/structure/B2966973.png)
N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-4-(thiophen-3-yl)benzamide
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Description
N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-4-(thiophen-3-yl)benzamide is a useful research compound. Its molecular formula is C20H20N2O3S and its molecular weight is 368.45. The purity is usually 95%.
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Scientific Research Applications
Neuroleptic Activity of Benzamides
Research has been conducted on the synthesis and evaluation of benzamides as potential neuroleptics. For example, studies have explored compounds designed as neuroleptics, evaluating their inhibitory effects on stereotyped behavior in rats, with a good correlation found between structure and activity. Among these, specific benzamides have shown to be significantly more active than metoclopramide, suggesting potential use in treating psychosis with fewer side effects (Iwanami et al., 1981).
Anticancer Properties
Several studies have focused on the synthesis and anticancer evaluation of benzamide derivatives. These compounds have been tested against various human cancer cell lines, showing moderate to good activity compared to standard drugs. For instance, a series of N-[2-(4-methoxyanilino)-5-(3,4,5-trimethoxyphenyl)pyridin-3-yl]benzamides exhibited promising anticancer activities, highlighting the therapeutic potential of benzamide derivatives in oncology (Mohan et al., 2021).
Antimicrobial and Antiviral Activities
Research into the antimicrobial and antiviral properties of benzamide derivatives has also been conducted. These compounds have been synthesized and tested against various microbial strains, showing higher activities compared to free ligands. For example, certain thiophene-3-carboxamide derivatives demonstrated antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Vasu et al., 2005).
Imaging and Molecular Probes
Benzamide derivatives have been utilized as molecular imaging probes, particularly in studying neurological conditions. For instance, a selective serotonin 1A molecular imaging probe was employed in Alzheimer's disease research, enabling the quantification of receptor densities in the brain, which correlates with clinical symptoms and neuropathological loads (Kepe et al., 2006).
Properties
IUPAC Name |
N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-4-thiophen-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S/c1-14-11-18(25-2)12-19(23)22(14)9-8-21-20(24)16-5-3-15(4-6-16)17-7-10-26-13-17/h3-7,10-13H,8-9H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSELJBBXNXQLJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1CCNC(=O)C2=CC=C(C=C2)C3=CSC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.